Cas no 88916-61-4 (2-(phenanthren-4-yl)ethanol)

• Product Name: 2-(phenanthren-4-yl)ethanol
• CAS No: 88916-61-4
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 993482
• PubChem ID: 263268
• Update Time: 2025-04-20

2-(phenanthren-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(phenanthren-4-yl)ethanol
• 2-phenanthren-4-ylethanol
• NSC97652
• NSC-97652
• 88916-61-4
• 4-Phenanthreneethanol
• DTXSID70294691

• Inchi： 1S/C16H14O/c17-11-10-14-6-3-5-13-9-8-12-4-1-2-7-15(12)16(13)14/h1-9,17H,10-11H2
• InChI Key： RFAVOBZDPQHPGU-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 222.104
• Monoisotopic Mass: 222.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 425.6°C at 760 mmHg
• Flash Point: 190.9°C
• Refractive Index: 1.704
• PSA: 20.23000
• LogP: 3.52780